

An In-depth Technical Guide on the Potential Therapeutic Applications of Thiocolchicoside

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Clesidren*
CAS No.: *1310101-21-3*
Cat. No.: *B1226541*

[Get Quote](#)

Disclaimer: The initial request referenced "**Clesidren**." Following extensive database searches that yielded no results for a drug with that name, it is presumed that this was a typographical error for "Klesidren," for which the active ingredient is Thiocolchicoside. This document will, therefore, focus exclusively on Thiocolchicoside.

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Thiocolchicoside is a semi-synthetic derivative of the natural glucoside colchicoside, extracted from the seeds of *Gloriosa superba*.^[1] It is widely used as a centrally acting muscle relaxant with anti-inflammatory and analgesic properties.^{[2][3]} Its primary therapeutic application is in the management of painful muscle spasms associated with various musculoskeletal and rheumatological conditions.^[4] The mechanism of action is primarily attributed to its antagonist activity at γ -aminobutyric acid type A (GABA-A) and glycine receptors, leading to muscle relaxation.^{[5][6]} Furthermore, emerging research has elucidated its role in inhibiting the NF- κ B signaling pathway, suggesting potential applications in inflammatory disorders and oncology.^[7]

[8] This guide provides a comprehensive overview of the core pharmacology, therapeutic applications, and supporting data for Thiocolchicoside.

Mechanism of Action

Thiocolchicoside exerts its effects through a multi-faceted mechanism primarily centered on the central nervous system.


2.1 GABAergic and Glycinergic Antagonism: The principal muscle relaxant effect of Thiocolchicoside is achieved through its competitive antagonism of GABA-A receptors.[5][9] By binding to these receptors, it modulates the inhibitory effects of GABA, the main inhibitory neurotransmitter in the central nervous system, resulting in a reduction of neuronal excitability and subsequent muscle relaxation.[5][6] Additionally, Thiocolchicoside demonstrates a similar antagonistic effect on strychnine-sensitive glycine receptors, which are crucial inhibitory receptors in the spinal cord and brainstem, further contributing to its myorelaxant properties.[5][9]

2.2 Anti-inflammatory and Analgesic Effects: Beyond its muscle relaxant properties, Thiocolchicoside exhibits anti-inflammatory and analgesic effects. These are, in part, linked to its ability to inhibit the release of pro-inflammatory cytokines.[5]

2.3 Inhibition of NF- κ B Signaling Pathway: Preclinical studies have revealed that Thiocolchicoside can suppress the activation of the nuclear factor-kappa B (NF- κ B) signaling pathway.[7][8] This pathway is a critical regulator of inflammatory responses, cell survival, and proliferation. By inhibiting NF- κ B activation, Thiocolchicoside can downregulate the expression of various NF- κ B-regulated gene products involved in inflammation and cancer.[8][10] This mechanism suggests a broader therapeutic potential for Thiocolchicoside beyond its current indications.

Signaling Pathways

The following diagram illustrates the inhibitory effect of Thiocolchicoside on the NF- κ B signaling pathway.



[Click to download full resolution via product page](#)

Caption: Inhibition of the NF-κB signaling pathway by Thiocolchicoside.

Therapeutic Applications and Clinical Data

The primary and well-established therapeutic use of Thiocolchicoside is in the management of acute and chronic painful muscle spasms.

4.1 Musculoskeletal Disorders: Thiocolchicoside is indicated for the symptomatic treatment of painful muscle contractures in adults and adolescents from 16 years of age. It is frequently used for conditions such as:

- Acute and chronic low back pain[2]
- Postoperative pain[2]
- Ankylosing spondylitis[2]
- Rheumatoid arthritis[2]
- Vertebral injuries and static problems[2][4]
- Torticollis (neck muscle contractions)[4]

4.2 Clinical Efficacy in Low Back Pain:

A systematic review and meta-analysis of eight randomized controlled trials (RCTs) involving over 1,000 patients demonstrated that Thiocolchicoside provides a statistically significant, albeit small, reduction in patient-reported low back pain.[11]

Timepoint	Outcome Measure	Mean Difference (95% CI) vs. Control
2-3 days	Visual Analogue Scale (VAS) Score	-0.49 (-0.90 to -0.09)
5-7 days	Visual Analogue Scale (VAS) Score	-0.82 (-1.46 to -0.18)

Table 1: Meta-analysis of Thiocolchicoside Efficacy in Acute Low Back Pain.[11]

Another randomized, placebo-controlled study with 98 patients showed significant improvement in the principal criterion by the second day of treatment and in other criteria within five days.[\[12\]](#)
[\[13\]](#)

4.3 Combination Therapy: The combination of Thiocolchicoside with non-steroidal anti-inflammatory drugs (NSAIDs) has been shown to enhance the analgesic effect, improve functional status, and potentially reduce the duration of NSAID use.[\[14\]](#)

Preclinical Data

5.1 Anti-Anxiety Potential: A preclinical study in Swiss albino mice investigated the anti-anxiety effects of Thiocolchicoside using the Elevated Plus Maze (EPM) and Light and Dark Arena (LDA) models.

Group	Treatment	Time Spent in Open Arms (seconds) - EPM
Control	Normal Saline (10 ml/kg)	68.33 ± 10.11
Standard	Diazepam (2.0 mg/kg)	120.33 ± 16.35
Test-1	Thiocolchicoside (1 mg/kg)	105.17 ± 18.23
Test-2	Thiocolchicoside (1mg/kg) + Diazepam (2mg/kg)	135.50 ± 20.14

Table 2: Anti-anxiety effect of Thiocolchicoside in the Elevated Plus Maze (EPM) model in mice.[\[15\]](#)

The results indicated that Thiocolchicoside at 1 mg/kg has an anti-anxiety effect and potentiates the effect of diazepam.[\[15\]](#)


5.2 Anticancer and Anti-inflammatory Effects: In vitro studies have demonstrated that Thiocolchicoside can inhibit the proliferation of various cancer cell lines and induce apoptosis through the downregulation of the NF-κB pathway and its regulated gene products.[\[8\]](#)[\[10\]](#) It

was shown to suppress NF- κ B activation stimulated by carcinogens and inflammatory stimuli in a dose- and time-dependent manner.^[10]

Experimental Protocols

6.1 Preclinical Evaluation of Anti-Anxiety Activity:

- Animal Model: Swiss albino mice.
- Grouping:
 - Group 1 (Control): Normal Saline (10 ml/kg, p.o.).
 - Group 2 (Standard): Diazepam (2.0 mg/kg, p.o.).
 - Group 3 (Test-1): Thiocolchicoside (1 mg/kg, p.o.).
 - Group 4 (Test-2): Thiocolchicoside (1mg/kg) + Diazepam (2mg/kg, p.o.).
- Drug Administration: Drugs were administered orally for seven consecutive days.
- Behavioral Assessment:
 - Elevated Plus Maze (EPM): Conducted 60 minutes after oral drug administration on days 1, 3, and 7. The apparatus consists of two open and two enclosed arms. The time spent in the open arms is recorded as a measure of anxiolytic activity.
 - Light and Dark Arena (LDA): Performed after a one-month washout period. The apparatus consists of a dark and a light compartment. The number of entries and time spent in each compartment are recorded.
- Statistical Analysis: Data are analyzed using appropriate statistical tests to determine significance between groups.



[Click to download full resolution via product page](#)

Caption: Workflow for preclinical evaluation of anti-anxiety activity.

Safety and Regulatory Considerations

Preclinical studies have indicated that a metabolite of Thiocolchicoside, 3-demethylthiocolchicine (M2 or SL59.0955), may be associated with aneuploidy (an abnormal number of chromosomes) in dividing cells.[16] This has led to recommendations from regulatory bodies, such as the European Medicines Agency (EMA), to restrict the dose and duration of systemic Thiocolchicoside use.[16] The recommended oral dose should not exceed 7 days, and the intramuscular dose duration should not exceed 5 days.[3] Topical preparations are considered to have a lower risk.[16] Thiocolchicoside is contraindicated in pregnancy, breastfeeding, and in women of childbearing potential not using contraception.[1]

Conclusion

Thiocolchicoside is an effective and widely used muscle relaxant with a well-defined mechanism of action centered on GABA-A and glycine receptor antagonism. Its clinical utility in managing painful muscle spasms is supported by clinical trial data. Emerging preclinical evidence of its inhibitory effects on the NF- κ B signaling pathway opens up new avenues for research into its potential therapeutic applications in inflammatory diseases and oncology. However, safety concerns regarding its potential for aneuploidy necessitate adherence to restricted dosing and duration of use for systemic formulations. Further research is warranted to fully elucidate the therapeutic potential of Thiocolchicoside and to develop safer formulations or analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. ajpsonline.com [ajpsonline.com]
- 2. vinmec.com [vinmec.com]
- 3. Thiocolchicoside - Wikipedia [en.wikipedia.org]
- 4. Thiocolchicoside: Uses, Side Effects and Medicines | Apollo Pharmacy [apollopharmacy.in]

- [5. What is the mechanism of Thiocolchicoside? \[synapse.patsnap.com\]](#)
- [6. What is Thiocolchicoside used for? \[synapse.patsnap.com\]](#)
- [7. Thiocolchicoside suppresses osteoclastogenesis induced by RANKL and cancer cells through inhibition of inflammatory pathways: a new use for an old drug - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [8. Thiocolchicoside exhibits anticancer effects through downregulation of NF-κB pathway and its regulated gene products linked to inflammation and cancer - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. Thiocolchicoside | C27H33NO10S | CID 9915886 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [10. Thiocolchicoside Exhibits Anticancer Effects through Downregulation of NF-κB Pathway and Its Regulated Gene Products Linked to Inflammation and Cancer - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. Efficacy of Thiocolchicoside for Musculoskeletal Pain Management: A Systematic Review and Meta-Analysis of Randomized Controlled Trials - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. \[Evaluation of thiocolchicoside as monotherapy in low back pain. Results of a randomized study versus placebo\] - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [13. \[Evaluation of thiocolchicoside as monotherapy in low back pain. Results of a randomized study versus placebo\]. | Semantic Scholar \[semanticscholar.org\]](#)
- [14. Use of thiocolchicoside for acute non-specific \(musculoskeletal\) low back pain \[ouci.dntb.gov.ua\]](#)
- [15. pimr.org.in \[pimr.org.in\]](#)
- [16. European Medicines Agency recommends restricting use of thiocolchicoside by mouth or injection | European Medicines Agency \(EMA\) \[ema.europa.eu\]](#)
- [To cite this document: BenchChem. \[An In-depth Technical Guide on the Potential Therapeutic Applications of Thiocolchicoside\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b1226541/docs#an-in-depth-technical-guide-on-the-potential-therapeutic-applications-of-thiocolchicoside\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)